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Application Note: Synthesis Protocols for 2-Azaspiro[3.5]nonane-2-carboxamide

Executive Summary
This guide details the synthesis of 2-Azaspiro[3.5]nonane-2-carboxamide (CAS: 1862780-

74-2), a critical structural motif in modern medicinal chemistry. The spiro[3.5]nonane scaffold

represents a "privileged structure" that offers conformational restriction and increased

character compared to traditional planar heterocycles (e.g., piperidine or morpholine). This
"Escape from Flatland" strategy is pivotal in improving solubility, metabolic stability, and target
selectivity in drug discovery programs, particularly for targets like GPR119 and FAAH.

The protocol is divided into two phases:

Scaffold Construction: A robust, scalable synthesis of the 2-azaspiro[3.5]nonane core from

commercially available cyclohexane precursors.

Functionalization: A controlled carboxamidation (urea formation) protocol using potassium

cyanate, optimized to prevent polymerization and ensure high yield.
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Retrosynthetic Analysis
The strategic disconnection relies on the formation of the strained azetidine ring via double

nucleophilic substitution, followed by the installation of the primary amide moiety.

Target: 2-Azaspiro[3.5]nonane-2-carboxamide

Precursor 1: 2-Azaspiro[3.5]nonane (Secondary Amine)

Precursor 2: 1,1-Bis(hydroxymethyl)cyclohexane (derived from diethyl 1,1-

cyclohexanedicarboxylate)

DOT Diagram: Retrosynthetic Logic

2-Azaspiro[3.5]nonane-2-carboxamide
(Target Urea)

2-Azaspiro[3.5]nonane
(Secondary Amine)

Carboxamidation
(KOCN/AcOH)
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Reduction & Activation

Click to download full resolution via product page

Caption: Retrosynthetic pathway deconstructing the spiro-urea into accessible cyclohexane

precursors.
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Detailed Experimental Protocols
Phase 1: Synthesis of the 2-Azaspiro[3.5]nonane Core
This phase constructs the strained spiro-azetidine ring. The use of a sulfonamide protecting

group (Tosyl) is critical for the cyclization step due to the high pKa required to perform the

double alkylation.

Step 1.1: Reduction to Diol

Reagents: Diethyl 1,1-cyclohexanedicarboxylate, Lithium Aluminum Hydride (LiAlH4), THF.

Procedure:

Charge a flame-dried flask with LiAlH4 (2.2 equiv) in anhydrous THF at 0°C.

Add Diethyl 1,1-cyclohexanedicarboxylate (1.0 equiv) dropwise.

Reflux for 4 hours.

Critical Workup (Fieser Method): Quench carefully with water (n mL), 15% NaOH (n mL),

and water (3n mL) to form a granular precipitate. Filter and concentrate.

Yield Expectation: >90% (Colorless oil).

Step 1.2: Activation (Mesylation)

Reagents: 1,1-Bis(hydroxymethyl)cyclohexane, Methanesulfonyl chloride (MsCl),

Triethylamine (TEA), DCM.

Procedure:

Dissolve the diol in DCM at 0°C. Add TEA (2.5 equiv).

Add MsCl (2.2 equiv) dropwise to maintain temp < 5°C.

Stir for 2 hours. Wash with 1N HCl, sat. NaHCO3, and brine.

Why: Mesylates are excellent leaving groups for the subsequent ring closure.
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Step 1.3: Spirocyclization

Reagents:

-Toluenesulfonamide (

), NaH (60% dispersion), DMF.

Procedure:

Suspend NaH (2.2 equiv) in dry DMF. Add

(1.0 equiv) and stir for 30 min to form the sulfonamide anion.

Add the bis-mesylate (1.0 equiv) solution in DMF slowly.

Heat to 100°C for 12–16 hours.

Workup: Pour into ice water. The product, N-tosyl-2-azaspiro[3.5]nonane, usually

precipitates as a solid. Recrystallize from EtOH if necessary.

Step 1.4: Detosylation (Core Release)

Reagents: Mg turnings, Methanol (sonication) OR Na/Naphthalene.

Preferred Method (Mg/MeOH):

Dissolve N-tosyl compound in anhydrous MeOH.

Add Mg turnings (10 equiv) and a catalytic amount of iodine.

Sonicate or stir vigorously. The reaction is exothermic (hydrogen evolution).

Upon consumption of Mg, concentrate, treat with viscous NaOH, and extract with ether.

Convert to HCl salt for storage by adding 4M HCl in dioxane.

Product: 2-Azaspiro[3.5]nonane hydrochloride.
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Phase 2: Carboxamidation (Urea Formation)
This step converts the secondary amine into the target primary urea. We utilize the Potassium

Cyanate (KOCN) method, which is safer and more atom-efficient than using toxic phosgene or

volatile isocyanates.

Reaction Scheme:

Protocol:

Preparation: Dissolve 2-azaspiro[3.5]nonane hydrochloride (1.0 equiv, 10 mmol) in water (10

mL). If starting with the free amine, neutralize with 1.0 equiv of Acetic Acid.

Addition: Prepare a solution of Potassium Cyanate (KOCN, 1.5 equiv, 15 mmol) in water (5

mL).

Reaction: Add the KOCN solution dropwise to the amine solution at room temperature.

Note: Slight warming (35–40°C) may accelerate the reaction, but excessive heat can

cause cyanate hydrolysis.

Monitoring: Stir overnight. The product often precipitates as a white solid.

Workup:

If solid forms: Filter, wash with cold water, and dry under vacuum.

If no precipitate: Extract with Ethyl Acetate (3x), dry over

, and concentrate.

Purification: Recrystallization from Ethanol/Water or flash chromatography (MeOH/DCM) if

high purity (>99%) is required for biological assays.

Alternative Method (For difficult substrates): Use Chlorosulfonyl Isocyanate (CSI) followed by

hydrolysis.

Amine + CSI
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Sulfamoyl chloride intermediate.

Hydrolysis (Water/Acetone)

Urea. Caution: CSI is highly reactive and corrosive.

Analytical Data & Validation
Table 1: Physicochemical Profile

Property Value / Description

Chemical Formula

Molecular Weight 168.24 g/mol

Appearance White crystalline powder

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in Water

Expected Yield (Phase 2) 75% – 85%

Expected NMR Signals (DMSO-

):

NMR:

5.80 ppm (s, 2H,

, broad, exchangeable).

3.65 ppm (s, 4H, Azetidine

). Characteristic singlet due to symmetry.

1.30–1.60 ppm (m, 10H, Cyclohexane ring protons).

NMR:

158.0 ppm (C=O, Urea).
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64.5 ppm (Azetidine

).

35.0 ppm (Spiro quaternary carbon).

32.5, 25.8, 22.1 ppm (Cyclohexane carbons).

Workflow Visualization
DOT Diagram: Synthesis Workflow
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Caption: Step-by-step synthetic workflow from commercial starting material to final urea

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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